2-[3-(2-methoxyphenyl)acryloyl]-4-methylphenyl 3-methoxybenzoate

• IUPAC Name: [2-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-4-methylphenyl] 3-methoxybenzoate
• InChI: InChI=1S/C25H22O5/c1-17-11-14-24(30-25(27)19-8-6-9-20(16-19)28-2)21(15-17)22(26)13-12-18-7-4-5-10-23(18)29-3/h4-16H,1-3H3/b13-12+
• InChI Key: FUHGVPWCAPVBAI-OUKQBFOZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC(=CC=C2)OC)C(=O)C=CC3=CC=CC=C3OC
• Isomeric SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC(=CC=C2)OC)C(=O)/C=C/C3=CC=CC=C3OC
• Molecular Formula: C25H22O5
• Molecular Weight: 402.4 g/mol

Description

The compound “2-[3-(2-methoxyphenyl)acryloyl]-4-methylphenyl 3-methoxybenzoate” is a complex organic molecule. It contains several functional groups, including methoxy groups (-OCH3), a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), and an acryloyl group (CH2=CH-C=O). These functional groups suggest that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its functional groups. For example, the acryloyl group might participate in addition reactions, while the methoxy groups might be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and functional groups. These might include its melting point, boiling point, solubility in various solvents, and reactivity with different reagents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information, it’s hard to predict the mechanism of action of this compound.

Future Directions

Future research on this compound might involve studying its synthesis, structure, and reactivity in more detail. If it shows interesting properties, it might also be studied for potential applications in areas like materials science or medicine.